(4-bromophenyl)(2,5-dimethoxybenzyl)amine

• IUPAC Name: 4-bromo-N-[(2,5-dimethoxyphenyl)methyl]aniline
• InChI: InChI=1S/C15H16BrNO2/c1-18-14-7-8-15(19-2)11(9-14)10-17-13-5-3-12(16)4-6-13/h3-9,17H,10H2,1-2H3
• InChI Key: FIYZYWIORQZPDA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CNC2=CC=C(C=C2)Br
• Molecular Formula: C15H16BrNO2
• Molecular Weight: 322.20 g/mol

Description

(4-bromophenyl)(2,5-dimethoxybenzyl)amine, also known as 2C-B-Br, is a synthetic compound that belongs to the phenethylamine class of drugs. It is a derivative of the psychedelic drug 2C-B, which was first synthesized in the 1970s. 2C-B-Br is a potent psychedelic drug that has been used in scientific research for its unique properties.

Mechanism of Action

The mechanism of action of (4-bromophenyl)(2,5-dimethoxybenzyl)amine is not fully understood. However, it is believed to act as a partial agonist at the serotonin 5-HT2A receptor. This results in the activation of the receptor, which leads to the release of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of other psychedelics. It has been found to induce changes in perception, mood, and thought processes. It has also been found to increase heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

(4-bromophenyl)(2,5-dimethoxybenzyl)amine has several advantages for lab experiments. It is a potent and selective agonist for the serotonin 5-HT2A receptor, which makes it a valuable tool for studying the role of this receptor in various physiological and psychological processes. However, its use is limited by its high potency and potential for abuse.

Future Directions

There are several future directions for the study of (4-bromophenyl)(2,5-dimethoxybenzyl)amine. One potential direction is the study of its effects on other serotonin receptors, such as the 5-HT2B and 5-HT2C receptors. Another potential direction is the study of its effects on other neurotransmitter systems, such as the dopamine and glutamate systems. Additionally, the development of selective antagonists for the serotonin 5-HT2A receptor could provide valuable insights into the role of this receptor in various physiological and psychological processes.

Synthesis Methods

The synthesis of (4-bromophenyl)(2,5-dimethoxybenzyl)amine involves several steps. The first step is the synthesis of 2,5-dimethoxybenzaldehyde, which is then reacted with 4-bromobenzylamine to form the intermediate product. The intermediate product is then reduced to form this compound.

Scientific Research Applications

(4-bromophenyl)(2,5-dimethoxybenzyl)amine has been used in scientific research for its unique properties. It has been found to have a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. This makes it a valuable tool for studying the role of this receptor in various physiological and psychological processes.